Cas no 928631-39-4 (1H-Imidazole-5-methanol,2-(aminomethyl)-)

• Product Name: 1H-Imidazole-5-methanol,2-(aminomethyl)-
• CAS No: 928631-39-4
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 802031
• PubChem ID: 45120620
• Update Time: 2025-11-02

1H-Imidazole-5-methanol,2-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanol,2-(aminomethyl)-
• (2-(Aminomethyl)-1H-imidazol-5-yl)methanol
• [2-(aminomethyl)-1H-imidazol-4-yl]methanol
• EN300-4264883
• 928631-39-4
• AKOS006349978
• SCHEMBL4906183

• Inchi： 1S/C5H9N3O/c6-1-5-7-2-4(3-9)8-5/h2,9H,1,3,6H2,(H,7,8)
• InChI Key： XNLSFFYWKOVUTE-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(CN)N1

Computed Properties

• Exact Mass: 127.075
• Monoisotopic Mass: 127.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: -1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Imidazole-5-methanol,2-(aminomethyl)-

Comprehensive Guide to 1H-Imidazole-5-methanol,2-(aminomethyl)- (CAS No. 928631-39-4): Properties, Applications, and Market Insights

The compound 1H-Imidazole-5-methanol,2-(aminomethyl)- (CAS No. 928631-39-4) is a specialized imidazole derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structure combining an imidazole ring, a hydroxymethyl group, and an aminomethyl substituent, making it valuable for drug development and material science applications. As interest in heterocyclic compounds grows, researchers are increasingly exploring its properties and potential uses.

Recent trends in medicinal chemistry highlight the importance of imidazole-based compounds like 1H-Imidazole-5-methanol,2-(aminomethyl)-. The global pharmaceutical industry's focus on targeted drug delivery and small molecule therapeutics has created new opportunities for this compound. Its structural features make it particularly interesting for developing enzyme inhibitors and receptor modulators, addressing current challenges in treating metabolic disorders and neurological conditions.

The physicochemical properties of 1H-Imidazole-5-methanol,2-(aminomethyl)- contribute to its versatility. With both hydrophilic (hydroxymethyl and aminomethyl) and hydrophobic (imidazole ring) components, this compound demonstrates balanced solubility characteristics important for drug formulation. Researchers are particularly interested in its hydrogen bonding capacity and molecular interactions, which are crucial for protein binding studies and biomaterial design.

In biochemical applications, 1H-Imidazole-5-methanol,2-(aminomethyl)- serves as a valuable building block for peptide modification and conjugation chemistry. The presence of both amino and hydroxyl functional groups allows for diverse chemical transformations, making it useful in creating bioconjugates for diagnostic and therapeutic purposes. Current research explores its potential in developing fluorescent probes and molecular imaging agents.

The synthesis and production of 1H-Imidazole-5-methanol,2-(aminomethyl)- have gained attention in green chemistry circles. Manufacturers are developing more sustainable production methods to meet the growing demand from pharmaceutical companies and research institutions. Recent advancements in catalytic processes and flow chemistry have improved the efficiency of producing this valuable chemical intermediate.

Market analysis indicates steady growth in demand for 1H-Imidazole-5-methanol,2-(aminomethyl)-, particularly from the biotechnology sector. The compound's applications in drug discovery platforms and high-throughput screening systems contribute to its commercial value. Industry reports suggest increasing investment in custom synthesis services for this and related imidazole derivatives to support pharmaceutical R&D pipelines.

Quality control standards for 1H-Imidazole-5-methanol,2-(aminomethyl)- have become more stringent as its applications expand. Analytical methods including HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying purity and structural integrity. The development of reliable reference standards and analytical protocols remains an active area of research to support its use in regulated industries.

Future research directions for 1H-Imidazole-5-methanol,2-(aminomethyl)- include exploring its potential in metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to act as a multidentate ligand makes it interesting for materials science applications. Additionally, its role in developing biodegradable polymers and smart materials is being investigated to address sustainability challenges in various industries.

For researchers working with 1H-Imidazole-5-methanol,2-(aminomethyl)-, proper storage conditions and handling procedures are essential to maintain stability. The compound typically requires protection from moisture and oxygen, with recommended storage under inert atmosphere at controlled temperatures. These considerations are particularly important for maintaining the integrity of the functional groups during long-term storage.

The intellectual property landscape surrounding 1H-Imidazole-5-methanol,2-(aminomethyl)- reflects its commercial importance. Recent patent filings demonstrate growing interest in its applications, particularly in drug formulations and diagnostic agents. Companies are actively developing proprietary synthetic routes and application methods to create competitive advantages in this specialized chemical market.